Cas no 1494866-65-7 (3-(pyridin-4-yl)methylazetidin-3-ol)

• Product Name: 3-(pyridin-4-yl)methylazetidin-3-ol
• CAS No: 1494866-65-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6130420
• PubChem ID: 65920677
• Update Time: 2025-05-25

3-(pyridin-4-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)methylazetidin-3-ol
• 3-[(pyridin-4-yl)methyl]azetidin-3-ol
• 1494866-65-7
• EN300-1846762
• AKOS015262392

• Inchi： 1S/C9H12N2O/c12-9(6-11-7-9)5-8-1-3-10-4-2-8/h1-4,11-12H,5-7H2
• InChI Key： SOXNMCQMYZSAMV-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CN=CC=2)CNC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(pyridin-4-yl)methylazetidin-3-ol

Recent Advances in the Study of 3-(Pyridin-4-yl)methylazetidin-3-ol (CAS: 1494866-65-7) and Its Applications in Chemical Biology and Medicine

The compound 3-(pyridin-4-yl)methylazetidin-3-ol (CAS: 1494866-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's utility as a versatile scaffold in medicinal chemistry. The presence of both a pyridine ring and an azetidine moiety with a hydroxyl group at the 3-position provides multiple sites for chemical modification, making it an attractive candidate for the development of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(pyridin-4-yl)methylazetidin-3-ol exhibit promising activity against various kinase targets, particularly in the context of cancer therapeutics.

The synthetic pathways for 3-(pyridin-4-yl)methylazetidin-3-ol have been optimized in recent years, with researchers reporting improved yields and purity through novel catalytic methods. A 2024 paper in Organic Letters described an efficient asymmetric synthesis route utilizing chiral auxiliaries, achieving enantiomeric excess of >95%. This advancement is particularly significant given the increasing importance of chirality in drug development and the compound's potential as a building block for stereospecific pharmaceuticals.

In terms of biological activity, recent in vitro studies have revealed that 3-(pyridin-4-yl)methylazetidin-3-ol derivatives show selective inhibition of certain protein-protein interactions involved in inflammatory pathways. This finding, published in ACS Chemical Biology (2023), suggests potential applications in developing new anti-inflammatory agents. The compound's ability to modulate these interactions while maintaining good bioavailability represents a significant breakthrough in the field.

Pharmacokinetic studies conducted in 2024 have provided new insights into the compound's metabolic stability and distribution properties. Researchers found that the azetidine ring contributes to improved metabolic stability compared to similar compounds with pyrrolidine rings, while the pyridine moiety enhances solubility. These characteristics make 3-(pyridin-4-yl)methylazetidin-3-ol particularly suitable for oral drug formulations.

Emerging applications of this compound extend beyond traditional small-molecule therapeutics. Recent work published in Bioconjugate Chemistry (2024) demonstrated its utility as a linker in antibody-drug conjugates (ADCs), where its stability and functional group compatibility offer advantages over conventional linker chemistries. This application could significantly impact the development of next-generation targeted cancer therapies.

In conclusion, 3-(pyridin-4-yl)methylazetidin-3-ol (CAS: 1494866-65-7) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. Recent advances in its synthesis, coupled with growing understanding of its biological activities, position this compound as a valuable tool for researchers working on innovative therapeutic approaches. Future research directions likely include further exploration of its structure-activity relationships and expansion of its applications in targeted drug delivery systems.